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Compound of Interest

Compound Name: Enzastaurin

Cat. No.: B1662900 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Enzastaurin. The following procedural guidance is

designed to ensure the safe handling, storage, and disposal of this compound, minimizing

exposure risk and ensuring laboratory safety.

Hazard Identification and Classification
Enzastaurin is classified as hazardous.[1] It is harmful if swallowed and may cause long-

lasting harmful effects to aquatic life.[2] It is crucial to understand these risks before handling

the compound.

Hazard
Classification

Description GHS Pictogram Signal Word

Acute Oral Toxicity
Harmful if swallowed.

[2]
GHS07[3] Warning[1][3]

Chronic Aquatic

Toxicity

May cause long

lasting harmful effects

to aquatic life.[2]

- -

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure

when handling Enzastaurin.[1] Given that even minimal contact with cytostatic substances can
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pose health risks, appropriate PPE is indispensable.[4]

Protection Type Equipment Standard/Specification

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Skin Protection

Chemical-resistant gloves and

appropriate protective clothing

to prevent skin exposure.[1]

Wear gloves tested for

resistance to chemotherapy

drugs (e.g., ASTM D6978).[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended if exposure

limits are exceeded or if

irritation or other symptoms are

experienced, or if dust

formation is likely.[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to the following procedures is critical for minimizing risk during the handling of

Enzastaurin.

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the handling area, especially in confined spaces.[1]

Work within a certified Class II Biosafety Cabinet (BSC) or an isolator, particularly when

handling the solid compound or preparing solutions, to minimize inhalation risk.[5]

2. Handling the Solid Compound:

Enzastaurin is supplied as a crystalline solid.[6]

Avoid the formation of dust during handling.[1]
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Wash hands thoroughly after handling.[1][2] Do not eat, drink, or smoke in the laboratory

area.[1][2]

3. Solution Preparation:

Enzastaurin is soluble in organic solvents like DMSO (approx. 10 mg/ml) and DMF (approx.

16.6 mg/ml).[6]

When preparing aqueous solutions, first dissolve Enzastaurin in DMF and then dilute with

the aqueous buffer of choice.[6] The solubility in a 1:3 solution of DMF:PBS (pH 7.2) is

approximately 0.25 mg/ml.[6]

Aqueous solutions are not recommended to be stored for more than one day.[6]

4. General Precautions:

Avoid all contact with eyes, skin, and clothing.[1][6]

Prevent ingestion and inhalation.[1][6]

Storage and Disposal
Storage:

Store Enzastaurin in a freezer at -20°C upon receipt.[1][6][7]

The compound is stable for at least four years when stored correctly.[6]

Disposal Plan:

All waste materials, including empty containers and contaminated PPE, must be disposed of

as hazardous waste.

Dispose of contents and containers to an approved waste disposal plant.[1]

Avoid release into the environment.[2]

Follow federal, state, and local regulations for hazardous waste disposal.
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Emergency Procedures: First Aid Measures
In case of accidental exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

Ingestion
If swallowed, call a POISON CENTER or doctor

immediately. Rinse mouth with water.[1]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. If skin irritation persists, call a

physician.[1]

Inhalation

Remove the person to fresh air. If breathing is

difficult, give oxygen. Get medical attention if

symptoms occur.[1]

Quantitative Data Summary
Property Value

Solubility in DMSO ~10 mg/ml[6]

Solubility in DMF ~16.6 mg/ml[6]

Aqueous Solubility ~0.25 mg/ml (in 1:3 DMF:PBS, pH 7.2)[6]

Storage Temperature -20°C[6][7]

Stability ≥ 4 years (at -20°C)[6]

Experimental Protocol Example: Kinase Inhibition
Assay
The following protocol describes a method to determine the inhibitory activity of Enzastaurin
against Protein Kinase C (PKC) isoforms.
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Objective: To measure the 33P incorporation into a myelin basic protein substrate to determine

the IC50 of Enzastaurin for various PKC enzymes.[8]

Methodology:

Reactions are performed in a 96-well polystyrene plate with a total volume of 100 μL.

The final reaction conditions are: 90 mM HEPES (pH 7.5), 0.001% Triton X-100, 4% DMSO,

5 mM MgCl2, 100 μM CaCl2, 0.1 mg/mL phosphatidylserine, 5 μg/mL diacetyl glycerol, 30

μM ATP, 0.005 μCi/μL 33ATP, and 0.25 mg/mL myelin basic protein.[8]

Serial dilutions of Enzastaurin (ranging from 1-2,000 nM) are added to the wells.[8]

The reaction is initiated by adding the recombinant human PKC enzyme (e.g., PKCβII,

PKCα, PKCε, or PKCγ).[8]

The plate is incubated at room temperature for 60 minutes.[8]

The reaction is stopped by adding 10% H3PO4.[8]

The mixture is then transferred to a filter plate to separate the phosphorylated substrate, and

the amount of 33P incorporation is measured to determine the extent of kinase inhibition.[8]

Workflow for Safe Handling of Enzastaurin
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Preparation & Engineering Controls Don Personal Protective Equipment (PPE) Handling Enzastaurin Post-Handling & Disposal

Verify adequate ventilation

Prepare Class II Biosafety Cabinet (BSC) or isolator

Wear chemical-resistant gloves

Wear lab coat or protective gown

Wear safety goggles/face shield

Wear respirator (if required)

Retrieve Enzastaurin from -20°C storage

Handle solid compound in BSC, avoiding dust

Prepare solutions within BSC

Decontaminate work surfaces

Dispose of all waste in approved hazardous waste containers

Doff PPE correctly

Wash hands thoroughly

Start Handling Protocol

cluster_prep

Procedure Complete

cluster_ppe

cluster_handling

cluster_post

Click to download full resolution via product page

Caption: Workflow for the safe handling of Enzastaurin from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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